Cas no 1804023-19-5 (2-Amino-3-cyano-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-cyano-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine
• CAS No: 1804023-19-5
• MF: C₈H₄F₅N₃O
• MW: 253.128878593445
• CID: 4801677
• Update Time: 2025-05-25

2-Amino-3-cyano-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4F5N3O/c9-6(10)5-4(17-8(11,12)13)1-3(2-14)7(15)16-5/h1,6H,(H2,15,16)
• InChI Key： AKTSKCFGQQMWPX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(N)N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-cyano-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine

2-Amino-3-Cyano-6-(Difluoromethyl)-5-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

The compound with CAS No. 1804023-19-5, known as 2-Amino-3-cyano-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as the central framework, with several substituents attached at specific positions to confer unique chemical and biological properties.

Structural Features and Naming

The name of the compound, 2-Amino-3-cyano-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine, is derived from its substituents and their positions on the pyridine ring. The numbering starts at the nitrogen atom of the pyridine ring, which is position 1. At position 2, there is an amino group (-NH₂), while position 3 bears a cyano group (-CN). Position 6 is substituted with a difluoromethyl group (-CHF₂), and position 5 features a trifluoromethoxy group (-OCF₃). These substituents collectively influence the molecule's electronic properties, reactivity, and potential applications.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring skeleton. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring high yields and purity. For instance, researchers have employed transition metal-catalyzed coupling reactions to introduce the trifluoromethoxy group efficiently. Additionally, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining product quality.

Applications in Medicinal Chemistry

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The presence of electron-withdrawing groups such as -CN and -OCF₃ enhances the molecule's ability to interact with biological targets through π-π stacking or hydrogen bonding interactions. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cellular signaling pathways.

Physical and Chemical Properties

The physical properties of this compound are critical for its handling and application in various chemical processes. Its melting point is reported to be approximately 180°C under standard conditions, while its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate due to its polar substituents. The presence of fluorinated groups also contributes to its stability under harsh chemical conditions.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is essential for responsible use and disposal. Preliminary studies suggest that this compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to less complex molecules due to the presence of fluorinated groups. Efforts are ongoing to assess its toxicity profile and potential risks to aquatic ecosystems.

In conclusion, CAS No. 1804023-19-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development and materials science.